Cas no 82672-10-4 (Ethyl 2-oxo-3-pentyloxolane-3-carboxylate)

Ethyl 2-oxo-3-pentyloxolane-3-carboxylate structure
82672-10-4 structure
Product name:Ethyl 2-oxo-3-pentyloxolane-3-carboxylate
CAS No:82672-10-4
MF:C12H20O4
MW:228.285
CID:2844803
PubChem ID:5045113

Ethyl 2-oxo-3-pentyloxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • DTXCID10358605
    • ethyl 2-oxo-3-pentyltetrahydro-3-furancarboxylate
    • AKOS015908080
    • DTXSID60407753
    • 82672-10-4
    • Ethyl 2-oxo-3-pentyloxolane-3-carboxylate
    • Inchi: InChI=1S/C12H20O4/c1-3-5-6-7-12(10(13)15-4-2)8-9-16-11(12)14/h3-9H2,1-2H3
    • InChI Key: FGGVSXPCGULNAU-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 228.13615911Da
  • Monoisotopic Mass: 228.13615911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 52.6Ų

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